2-(5-methyl-1H-benzimidazol-2-yl)-3-(3-nitrophenyl)acrylonitrile

• IUPAC Name: (Z)-2-(6-methyl-1H-benzimidazol-2-yl)-3-(3-nitrophenyl)prop-2-enenitrile
• InChI: InChI=1S/C17H12N4O2/c1-11-5-6-15-16(7-11)20-17(19-15)13(10-18)8-12-3-2-4-14(9-12)21(22)23/h2-9H,1H3,(H,19,20)/b13-8-
• InChI Key: IGRDEZDDSQRJEL-JYRVWZFOSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)C(=CC3=CC(=CC=C3)[N+](=O)[O-])C#N
• Isomeric SMILES: CC1=CC2=C(C=C1)N=C(N2)/C(=C\C3=CC(=CC=C3)[N+](=O)[O-])/C#N
• Molecular Formula: C17H12N4O2
• Molecular Weight: 304.30 g/mol

Description

2-(5-methyl-1H-benzimidazol-2-yl)-3-(3-nitrophenyl)acrylonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of benzimidazole derivatives, which have been studied for their diverse biological activities.

Scientific Research Applications

2-(5-methyl-1H-benzimidazol-2-yl)-3-(3-nitrophenyl)acrylonitrile has been studied for its potential biological activities. It has been reported to exhibit anticancer, antimicrobial, and antifungal properties. In addition, this compound has been investigated for its use as a fluorescent probe for the detection of metal ions.

Mechanism of Action

The exact mechanism of action of 2-(5-methyl-1H-benzimidazol-2-yl)-3-(3-nitrophenyl)acrylonitrile is not fully understood. However, it has been proposed that this compound may exert its biological effects by interacting with cellular targets, such as enzymes or receptors.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. It has also been reported to inhibit the growth of various microorganisms, including bacteria and fungi. Furthermore, this compound has been shown to act as a fluorescent probe for the detection of metal ions, such as copper and zinc.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(5-methyl-1H-benzimidazol-2-yl)-3-(3-nitrophenyl)acrylonitrile in lab experiments is its potential to exhibit diverse biological activities. This compound can be used as a tool to study the mechanism of action of various enzymes and receptors. However, one of the limitations of using this compound is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 2-(5-methyl-1H-benzimidazol-2-yl)-3-(3-nitrophenyl)acrylonitrile. One of the directions is to investigate its potential as a therapeutic agent for cancer and infectious diseases. Another direction is to explore its use as a fluorescent probe for the detection of other metal ions. Furthermore, the development of novel synthesis methods for this compound may lead to the discovery of new derivatives with improved biological activities.

Synthesis Methods

The synthesis of 2-(5-methyl-1H-benzimidazol-2-yl)-3-(3-nitrophenyl)acrylonitrile has been reported in the literature. One of the methods involves the condensation of 5-methyl-1H-benzimidazole-2-carbaldehyde with 3-nitrobenzaldehyde in the presence of potassium carbonate and acetonitrile. The reaction mixture is refluxed for several hours, and the resulting solid is filtered and purified to obtain the desired product.